Cas no 144252-49-3 (Benzene, 1,5-dinitro-2,4-bis(2,2,2-trifluoroethoxy)-)

• Product Name: Benzene, 1,5-dinitro-2,4-bis(2,2,2-trifluoroethoxy)-
• CAS No: 144252-49-3
• MF: C₁₀H₆F₆N₂O₆
• MW: 364.154863834381
• CID: 2777281
• PubChem ID: 3089239
• Update Time: 2025-04-21

Benzene, 1,5-dinitro-2,4-bis(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• AKOS000506005
• Benzene, 1,5-dinitro-2,4-bis(2,2,2-trifluoroethoxy)-
• ADCZJXHXRWEVRK-UHFFFAOYSA-N
• 144252-49-3
• SCHEMBL9615856
• DTXSID50389014

• Inchi： 1S/C10H6F6N2O6/c11-9(12,13)3-23-7-2-8(24-4-10(14,15)16)6(18(21)22)1-5(7)17(19)20/h1-2H,3-4H2
• InChI Key： ADCZJXHXRWEVRK-UHFFFAOYSA-N
• SMILES： FC(COC1C=C(C(=CC=1[N+](=O)[O-])[N+](=O)[O-])OCC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 364.01300489Da
• Monoisotopic Mass: 364.01300489Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 110Ų